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Compound Name: 1,3,7-Trihydroxy-2-prenylxanthone

Cat. No.: B15580461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3,7-Trihydroxy-2-prenylxanthone is a naturally occurring prenylated xanthone, a class of

secondary metabolites known for their diverse pharmacological activities. This technical guide

provides a comprehensive overview of the current scientific knowledge on 1,3,7-Trihydroxy-2-
prenylxanthone, including its chemical properties, natural sources, synthesis, and biological

activities. The document summarizes available quantitative data, details relevant experimental

protocols, and visualizes proposed signaling pathways to facilitate further research and drug

development efforts centered on this compound. While direct experimental data for this specific

xanthone is limited in some areas, this guide draws upon information from structurally related

compounds to provide a thorough and insightful resource.

Introduction
Xanthones are a class of heterocyclic compounds characterized by a dibenzo-γ-pyrone

scaffold. The addition of isoprenoid units, such as a prenyl group, often enhances their

lipophilicity and biological potency. 1,3,7-Trihydroxy-2-prenylxanthone, belonging to this

group, has been isolated from several plant species and has demonstrated potential as a

bioactive compound. This guide aims to consolidate the existing knowledge on this molecule to

serve as a foundational resource for the scientific community.
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Chemical and Physical Properties
1,3,7-Trihydroxy-2-prenylxanthone is characterized by a tricyclic xanthone core with hydroxyl

groups at positions 1, 3, and 7, and a prenyl (3-methylbut-2-enyl) group at position 2.

Property Value Reference(s)

CAS Number 20245-39-0 [1][2]

Molecular Formula C₁₈H₁₆O₅ [1][2]

Molecular Weight 312.32 g/mol [1][2]

IUPAC Name

1,3,7-trihydroxy-2-(3-

methylbut-2-enyl)xanthen-9-

one

[2]

Appearance
Yellow solid (typical for

xanthones)

Solubility

Soluble in methanol, ethanol,

DMSO, and other organic

solvents

Natural Sources and Isolation
1,3,7-Trihydroxy-2-prenylxanthone is a secondary metabolite found in various plant species,

particularly within the families Moraceae and Hypericaceae.

Plant Species Family Plant Part(s) Reference(s)

Cudrania

cochinchinensis
Moraceae Roots [3]

Garcinia paucinervis Clusiaceae [2]

Hypericum japonicum Hypericaceae [2]

General Isolation Protocol
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The isolation of 1,3,7-Trihydroxy-2-prenylxanthone from its natural sources typically involves

solvent extraction followed by chromatographic separation.

Caption: General workflow for the isolation of 1,3,7-Trihydroxy-2-prenylxanthone.

Protocol:

Preparation of Plant Material: The collected plant material (e.g., roots of Cudrania

cochinchinensis) is washed, air-dried, and ground into a fine powder.

Extraction: The powdered material is extracted with a suitable organic solvent, such as

methanol or ethanol, at room temperature for an extended period. The process is often

repeated multiple times to ensure exhaustive extraction. The solvent is then evaporated

under reduced pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to

separate compounds based on their polarity. Prenylated xanthones are typically enriched in

the ethyl acetate fraction.

Chromatographic Separation: The ethyl acetate fraction is subjected to column

chromatography on silica gel, eluting with a gradient of n-hexane and ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Final Purification: Fractions containing the target compound are combined and may require

further purification by preparative TLC or high-performance liquid chromatography (HPLC) to

yield pure 1,3,7-Trihydroxy-2-prenylxanthone.

Chemical Synthesis
While a specific synthesis protocol for 1,3,7-Trihydroxy-2-prenylxanthone is not readily

available in the literature, a general method for the C-prenylation of a 1,3,7-trihydroxyxanthone

core can be proposed based on the synthesis of similar compounds.[4]

Caption: Proposed synthetic route for 1,3,7-Trihydroxy-2-prenylxanthone.

Protocol:
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Dissolution of Xanthone: 1,3,7-Trihydroxyxanthone is dissolved in a suitable solvent such as

methanol or acetone.

Addition of Base: A base, such as potassium hydroxide (KOH), is added to the solution to

deprotonate the hydroxyl groups, forming phenoxide ions.

Addition of Prenylating Agent: Prenyl bromide is added dropwise to the reaction mixture.

Reaction: The reaction is stirred at room temperature for several hours to allow for the

electrophilic substitution of the prenyl group onto the xanthone ring, preferentially at the

electron-rich C-2 position.

Workup and Purification: The reaction mixture is acidified and extracted with an organic

solvent. The organic layer is then washed, dried, and concentrated. The crude product is

purified by column chromatography to yield 1,3,7-Trihydroxy-2-prenylxanthone.[4]

Biological Activities and Mechanisms of Action
1,3,7-Trihydroxy-2-prenylxanthone and related compounds exhibit a range of biological

activities.

Antibacterial Activity
This compound has shown activity against vancomycin-resistant enterococci (VRE).

Bacterial Strain
MIC (Minimum Inhibitory
Concentration)

Reference(s)

Enterococcus faecalis (VRE) 6.25 mg/mL [1][3][5]

Enterococcus faecium (VRE) 6.25 mg/mL [1][3][5]

Enterococcus gallinarum

(VRE)
6.25 mg/mL [1][3][5]

Experimental Protocol: Broth Microdilution Method for MIC Determination
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Preparation of Inoculum: A standardized bacterial suspension (e.g., 0.5 McFarland standard)

is prepared from a fresh culture of the test organism.

Preparation of Compound Dilutions: A series of twofold dilutions of 1,3,7-Trihydroxy-2-
prenylxanthone are prepared in a 96-well microtiter plate containing a suitable broth

medium.

Inoculation: Each well is inoculated with the bacterial suspension.

Incubation: The plate is incubated at the optimal temperature for the growth of the test

organism for 18-24 hours.

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that completely inhibits visible bacterial growth.

Anticancer Activity (Inferred from Related Compounds)
While specific anticancer data for 1,3,7-Trihydroxy-2-prenylxanthone is not available, other

trihydroxy- and tetrahydroxyxanthones have demonstrated cytotoxic effects against various

cancer cell lines.[6] The prenyl group is generally considered to enhance the anticancer activity

of xanthones.

Cell Line Compound IC₅₀ (µM) Reference(s)

HepG2 (Liver)
1,3,6,7-

Tetrahydroxyxanthone
23.7 [6]

HepG2 (Liver)
1,3,6,8-

Tetrahydroxyxanthone
9.18 [6]

Anti-inflammatory Activity (Proposed Mechanism)
Structurally similar prenylated xanthones have been shown to exert anti-inflammatory effects

by modulating key inflammatory signaling pathways, such as the NF-κB and MAPK pathways.

[7] It is plausible that 1,3,7-Trihydroxy-2-prenylxanthone shares a similar mechanism.

Caption: Proposed inhibition of the NF-κB signaling pathway.
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Neuroprotective Effects (Proposed Mechanism)
The non-prenylated parent compound, 1,3,7-trihydroxyxanthone, has been shown to stimulate

the expression of neurotrophic factors via cAMP- and ERK-dependent pathways. Additionally,

other prenylated xanthones have demonstrated neuroprotective properties. It is hypothesized

that 1,3,7-Trihydroxy-2-prenylxanthone may also possess neuroprotective effects through

similar mechanisms.

Caption: Proposed stimulation of neurotrophic factor expression.

Conclusion and Future Directions
1,3,7-Trihydroxy-2-prenylxanthone is a promising natural product with demonstrated

antibacterial activity. While its full pharmacological profile is yet to be elucidated, evidence from

structurally similar compounds suggests its potential as an anticancer, anti-inflammatory, and

neuroprotective agent. Further research is warranted to:

Quantify the anticancer, anti-inflammatory, and neuroprotective effects of 1,3,7-Trihydroxy-
2-prenylxanthone through rigorous in vitro and in vivo studies.

Elucidate the specific molecular mechanisms underlying its biological activities, including the

identification of direct protein targets and the confirmation of its effects on signaling

pathways.

Optimize the chemical synthesis of 1,3,7-Trihydroxy-2-prenylxanthone to enable the

generation of analogues with improved potency and selectivity.

Evaluate the pharmacokinetic and toxicological properties of the compound to assess its

potential as a therapeutic candidate.

This technical guide serves as a solid foundation for these future investigations, which will be

crucial in unlocking the full therapeutic potential of this and other related prenylated xanthones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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